6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine
Description
6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine, commonly abbreviated as 6-Br-3-Me-3,4-DHD, is a heterocyclic aromatic compound that has been extensively studied in the scientific community due to its potential applications in organic synthesis and medicinal chemistry. This compound is an important building block in the synthesis of various pharmaceuticals and other organic compounds.
Scientific Research Applications
Synthesis and Chemical Properties
6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine is a compound of interest due to its potential in synthesizing derivatives with diverse biological activities. An example of its application can be seen in the synthesis of substituted 3-Methylene-3,4-dihydro-2H-1,5-benzodioxepines, which are recognized for their biological properties, including adrenergic stimulant and bronchial dilator activities. These derivatives have also been explored for their antifungal properties, exemplified by strobilurins I and K, showcasing the versatility of the compound in medicinal chemistry (Damez et al., 2001).
Antimicrobial and Anti-inflammatory Applications
Further exploration into the derivatives of 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine has led to the discovery of compounds with significant antimicrobial and anti-inflammatory properties. For instance, novel dihydro benzofuro[3,2-e]isoxazolo[4,5-b]azepin-5(5aH)-ones synthesized from this compound have shown potent antimicrobial activity against common pathogens and demonstrated significant anti-inflammatory and analgesic activities, suggesting potential therapeutic applications in treating infections and inflammatory conditions (Rajanarendar et al., 2013).
Protein-Tyrosine Kinase Inhibition
The compound's derivatives have also been investigated for their role in inhibiting protein-tyrosine kinases (PTKs), which are key players in signal transduction pathways related to cancer. Synthesis and activity evaluation of new 3,4-dihydro-1-benzoxepin-5(2H)-one derivatives as PTK inhibitors highlight the potential of 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine derivatives in the development of new anticancer therapies (Li et al., 2017).
properties
IUPAC Name |
6-bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO2/c1-7-5-12-9-4-2-3-8(11)10(9)13-6-7/h2-4,7H,5-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVQYBLHUCPEMDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COC2=C(C(=CC=C2)Br)OC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70718408 |
Source
|
| Record name | 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70718408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine | |
CAS RN |
1345471-19-3 |
Source
|
| Record name | 2H-1,5-Benzodioxepin, 6-bromo-3,4-dihydro-3-methyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1345471-19-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Bromo-3-methyl-3,4-dihydro-2H-1,5-benzodioxepine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70718408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Boc-8-hydroxy-3-azabicyclo[3.2.1]octane](/img/structure/B580318.png)
![3-(2-Bromophenyl)-1,4-diazaspiro[4.4]nonan-2-one](/img/structure/B580327.png)
